Cas no 1265895-10-0 ((3,5-dibromopyridin-4-yl)methanamine)

(3,5-Dibromopyridin-4-yl)methanamine is a brominated pyridine derivative featuring an aminomethyl functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its reactive amine and halogen substituents. The presence of two bromine atoms at the 3- and 5-positions enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The aminomethyl group further allows for derivatization via amidation or reductive alkylation. Its well-defined structure and high purity make it suitable for precision synthesis in research and industrial settings.
(3,5-dibromopyridin-4-yl)methanamine structure
1265895-10-0 structure
Product name:(3,5-dibromopyridin-4-yl)methanamine
CAS No:1265895-10-0
MF:C6H6Br2N2
MW:265.933239459991
MDL:MFCD18432803
CID:2128092
PubChem ID:53397235

(3,5-dibromopyridin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3,5-dibromopyridin-4-yl)methanamine
    • 4-(Aminomethyl)-3,5-dibromopyridine
    • 4-Pyridinemethanamine, 3,5-dibromo-
    • SY035484
    • MDL: MFCD18432803
    • Inchi: 1S/C6H6Br2N2/c7-5-2-10-3-6(8)4(5)1-9/h2-3H,1,9H2
    • InChI Key: DXYIPLPXKPOBID-UHFFFAOYSA-N
    • SMILES: BrC1C=NC=C(C=1CN)Br

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 99.9
  • Topological Polar Surface Area: 38.9

(3,5-dibromopyridin-4-yl)methanamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-233471-10.0g
(3,5-dibromopyridin-4-yl)methanamine
1265895-10-0 95%
10.0g
$2946.0 2024-06-19
Chemenu
CM324495-1g
4-(Aminomethyl)-3,5-dibromopyridine
1265895-10-0 95%
1g
$733 2022-06-13
eNovation Chemicals LLC
D527458-1g
4-(Aminomethyl)-3,5-dibromopyridine
1265895-10-0 95%
1g
$990 2024-07-20
Enamine
EN300-233471-0.5g
(3,5-dibromopyridin-4-yl)methanamine
1265895-10-0 95%
0.5g
$535.0 2024-06-19
Enamine
EN300-233471-5.0g
(3,5-dibromopyridin-4-yl)methanamine
1265895-10-0 95%
5.0g
$1987.0 2024-06-19
Enamine
EN300-233471-5g
(3,5-dibromopyridin-4-yl)methanamine
1265895-10-0 95%
5g
$1987.0 2023-09-15
Aaron
AR000TNH-500mg
4-Pyridinemethanamine, 3,5-dibromo-
1265895-10-0 95%
500mg
$761.00 2025-01-20
Aaron
AR000TNH-2.5g
4-Pyridinemethanamine, 3,5-dibromo-
1265895-10-0 95%
2.5g
$1872.00 2025-01-20
Enamine
EN300-233471-10g
(3,5-dibromopyridin-4-yl)methanamine
1265895-10-0 95%
10g
$2946.0 2023-09-15
Aaron
AR000TNH-100mg
4-Pyridinemethanamine, 3,5-dibromo-
1265895-10-0 95%
100mg
$353.00 2025-01-20

Additional information on (3,5-dibromopyridin-4-yl)methanamine

The Chemistry and Applications of (3,5-Dibromopyridin-4-yl)Methanamine

(3,5-Dibromopyridin-4-yl)methanamine, also known by its CAS number 1265895-10-0, is a compound of significant interest in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with bromine atoms at positions 3 and 5, and an amine group attached to the 4-position of the pyridine ring. The presence of bromine atoms and an amine group makes this compound versatile for various chemical transformations and applications.

The synthesis of (3,5-dibromopyridin-4-yl)methanamine typically involves multi-step processes, often starting from pyridine derivatives. The introduction of bromine atoms at specific positions requires careful control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the overall cost and environmental impact of producing this compound. Researchers have also explored alternative routes using microwave-assisted synthesis or continuous-flow reactors, which offer improved yields and faster reaction times.

One of the most promising applications of (3,5-dibromopyridin-4-yl)methanamine lies in its use as an intermediate in the synthesis of bioactive molecules. The amine group serves as a reactive site for further functionalization, enabling the creation of complex structures with potential pharmacological activity. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them candidates for drug development.

In addition to its role in organic synthesis, (3,5-dibromopyridin-4-yl)methanamine has found applications in materials science. Its ability to coordinate with metal ions makes it a valuable ligand in the construction of metal-organic frameworks (MOFs) and coordination polymers. Recent research has demonstrated that MOFs incorporating this compound exhibit exceptional gas adsorption capabilities, which could be harnessed for industrial gas separation processes.

The physical properties of (3,5-dibromopyridin-4-yl)methanamine are also worth noting. Its molecular weight is approximately 266 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These solubility characteristics make it suitable for use in various organic reactions where solvent compatibility is crucial.

From an environmental perspective, understanding the degradation pathways of (3,5-dibromopyridin-4-yl)methanamine is essential for assessing its potential impact on ecosystems. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation, with bromide ions being released as byproducts. This information is critical for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, (3,5-dibromopyridin-4-yl)methanamine (CAS No: 1265895-10-0) is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmacology. Its unique structure and reactivity continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1265895-10-0)(3,5-dibromopyridin-4-yl)methanamine
A906658
Purity:99%
Quantity:1g
Price ($):670.0